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Compound of Interest

Compound Name: K 259-2

CAS No.: 102819-46-5

Cat. No.: B1673214 Get Quote

Executive Summary & Compound Identification[1]
K 259-2 is not a generic waste product; it is a bioactive anthraquinone derivative originally

isolated from Micromonospora olivasterospora.[1][2] It functions as a potent inhibitor of

Ca²⁺/calmodulin-dependent cyclic nucleotide phosphodiesterase (PDE) [1].[2][3]

Critical Distinction: Do not confuse the compound name "K 259-2" with US EPA RCRA "K-

listed" hazardous wastes (source-specific industrial wastes). K 259-2 is a specific research

chemical entity.

Due to its anthraquinone moiety, this compound possesses structural alerts associated with

DNA intercalation and potential genotoxicity. Consequently, it must be handled as a High

Potency Active Pharmaceutical Ingredient (HPAPI) or a suspected cytotoxic agent during

disposal. Standard organic waste protocols are insufficient; thermal destruction is the required

standard to ensure complete ring degradation.
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Parameter Detail Operational Implication

Chemical Class Anthraquinone
High stability; resistant to mild

chemical oxidation.[1]

Bioactivity
PDE Inhibitor (IC50 ~2.9–6.6

µM) [1]

Biologically active at low

concentrations; treat as toxic.

[1]

Solubility DMSO, Methanol
Waste will likely be in organic

solvent matrices.

Disposal Class Hazardous Chemical Waste
Incineration Only. Do not

sewer.[1]

Waste Stream Segregation Protocols
Effective disposal relies on segregating K 259-2 from incompatible streams at the point of

generation. The anthraquinone core is stable; therefore, chemical deactivation (e.g., bleaching)

is not recommended as it may generate toxic chlorinated byproducts without destroying the

chromophore or bioactivity.

Protocol A: Solid Waste (Pure Compound or Lyophilized
Powder)
Applicability: Expired stock, weighing boat residues, spill cleanup solids.

Primary Containment: Place solid K 259-2 into a screw-top glass vial or a high-density

polyethylene (HDPE) jar.

Secondary Containment: Seal the primary container inside a clear, sealable plastic bag (4

mil thickness).

Labeling: Affix a hazardous waste tag.

Constituents: "K 259-2 (Anthraquinone Derivative) - Solid."

Hazard Checkbox: Toxic, Irritant.
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Disposal Path: Designate for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions in
DMSO/MeOH)
Applicability: Unused aliquots, reaction mother liquors.

Segregation: Do not mix with aqueous acidic waste or oxidizers (e.g., Nitric acid, Peroxides).

Anthraquinones can react vigorously with strong oxidizers.[1]

Collection: Collect in a dedicated "Organic Waste – Toxic/Cytotoxic" container (Amber glass

or HDPE).

Solvent Compatibility: Ensure the waste container is compatible with the carrier solvent

(usually DMSO).

Labeling:

Constituents: "DMSO (99%), K 259-2 (<1%)."

Hazard Checkbox: Flammable (if Methanol), Toxic.

Protocol C: Contaminated Debris (Sharps, Tips, PPE)
Applicability: Pipette tips, gloves, syringes used during handling.

Trace Contamination: Items with <3% by weight of the compound (trace) should be treated

as Trace Chemotherapy Waste (often Yellow bin in EU/UK, or incinerator-bound medical

waste in US).

Gross Contamination: If a spill occurs on PPE, the PPE must be bagged separately and

treated as Hazardous Chemical Waste (Protocol A), not standard trash.

Decision Logic: Disposal Workflow
The following diagram illustrates the operational decision tree for disposing of K 259-2. This

workflow ensures compliance with "cradle-to-grave" hazardous waste tracking.[1]
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Figure 1: Operational decision tree for K 259-2 waste streams. Note that all paths ultimately

lead to thermal destruction (incineration) to ensure breakdown of the anthraquinone ring.

Emergency Spill Response
In the event of a spill of K 259-2 (solid or liquid), immediate containment is required to prevent

lab contamination.
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Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and safety

goggles. If handling powder outside a fume hood, an N95 or P100 respirator is

recommended to prevent inhalation of particulates.

Containment:

Liquid: Surround the spill with absorbent pads or vermiculite.[1]

Solid: Cover with a damp paper towel (solvent-dampened if necessary, but avoid creating

aerosols) to prevent dust generation.

Cleanup:

Wipe the area from the outside in.

Clean the surface with a detergent solution followed by water.[1]

Note: Do not use bleach immediately if the carrier solvent is unknown or incompatible.

Disposal: Place all cleanup materials (pads, towels, gloves) into a hazardous waste bag and

label as "Debris contaminated with K 259-2 (Toxic)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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